Cas no 1805033-64-0 (Methyl 3-(bromomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 3-(bromomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1805033-64-0
• MF: C₁₁H₈BrF₆NO₃
• MW: 396.080543518066
• CID: 4845682
• Update Time: 2025-06-10

Methyl 3-(bromomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H8BrF6NO3/c1-21-7(20)3-5-2-6(4-12)8(10(13,14)15)19-9(5)22-11(16,17)18/h2H,3-4H2,1H3
• InChI Key： VASSTGQAJOUIEZ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=NC(=C(CC(=O)OC)C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(bromomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate

Comprehensive Overview of Methyl 3-(bromomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate (CAS No. 1805033-64-0)

The compound Methyl 3-(bromomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate (CAS No. 1805033-64-0) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique structural features, including a pyridine core substituted with trifluoromethoxy and trifluoromethyl groups, this compound exhibits remarkable potential for applications in drug discovery and material science. Researchers are particularly interested in its role as a versatile intermediate for synthesizing more complex molecules.

One of the key attributes of Methyl 3-(bromomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate is its bromomethyl functional group, which serves as a reactive site for further chemical modifications. This feature makes it invaluable in the development of small-molecule inhibitors and bioconjugates, which are critical in targeted therapies. The presence of trifluoromethoxy and trifluoromethyl groups enhances the compound's lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like Methyl 3-(bromomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate has surged due to their unique physicochemical properties. Fluorination is a hot topic in drug design, as it can improve bioavailability and binding affinity. This compound's CAS No. 1805033-64-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its applications extend beyond pharmaceuticals, including use in advanced materials and catalysts.

The synthesis of Methyl 3-(bromomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields. Researchers are exploring greener synthetic routes to align with the growing emphasis on sustainable chemistry. This aligns with broader trends in the chemical industry, where green synthesis and atom economy are prioritized to minimize environmental impact.

Another area of interest is the compound's potential role in crop protection. The trifluoromethoxy group is known to enhance the bioactivity of agrochemicals, making Methyl 3-(bromomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate a candidate for developing next-generation pesticides. With increasing global focus on food security and sustainable agriculture, such innovations are critical to addressing challenges posed by resistant pests and climate change.

From a commercial perspective, CAS No. 1805033-64-0 is often listed in catalogs of specialty chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. Its niche applications ensure a steady demand, though availability may vary due to the complexities of its synthesis. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its purity and consistency for research use.

In conclusion, Methyl 3-(bromomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional versatility make it a valuable tool for scientists exploring new frontiers in drug discovery, material science, and agrochemical development. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.